Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H9N3O2 B1445441 ethyl 2-(4-cyano-1H-imidazol-1-yl)acetate CAS No. 1154030-58-6

ethyl 2-(4-cyano-1H-imidazol-1-yl)acetate

Cat. No. B1445441
CAS RN: 1154030-58-6
M. Wt: 179.18 g/mol
InChI Key: RICHBBLPKXJZLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08067407B2

Procedure details

3.3 g (35.3 mmol) of 1H-imidazole-4-carbonitrile [Matthews et al., J. Org. Chem. 1986, 51, 3228-3231] are initially charged in 13.2 ml (11.5 g, 35.3 mmol) of 21% strength sodium ethoxide solution in ethanol, and 4.3 ml (6.5 g, 38.9 mmol) of ethyl bromoacetate are added. The reaction mixture is stirred at RT for 16 h. For work-up, the precipitated solid is filtered off, the filter residue is washed with ethanol and the filtrate is concentrated under reduced pressure. Diisopropyl ether is added to the residue, the mixture is filtered again, the filtrate is once more concentrated on a rotary evaporator and the residue is dried under reduced pressure. Yield: 3.8 g (60% of theory)
Name
1H-imidazole-4-carbonitrile
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
sodium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl bromoacetate
Quantity
4.3 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Ethyl (4-cyano-1H-imidazol-1-yl)acetate

Identifiers

REACTION_CXSMILES
[NH:1]1[CH:5]=[C:4]([C:6]#[N:7])[N:3]=[CH:2]1.[O-]CC.[Na+].Br[CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15]>C(O)C>[C:6]([C:4]1[N:3]=[CH:2][N:1]([CH2:13][C:14]([O:16][CH2:17][CH3:18])=[O:15])[CH:5]=1)#[N:7] |f:1.2|

Inputs

Step One
Name
1H-imidazole-4-carbonitrile
Quantity
3.3 g
Type
reactant
Smiles
N1C=NC(=C1)C#N
Name
sodium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]CC.[Na+]
Name
ethyl bromoacetate
Quantity
4.3 mL
Type
reactant
Smiles
BrCC(=O)OCC
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture is stirred at RT for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
are added
FILTRATION
Type
FILTRATION
Details
For work-up, the precipitated solid is filtered off
WASH
Type
WASH
Details
the filter residue is washed with ethanol
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate is concentrated under reduced pressure
ADDITION
Type
ADDITION
Details
Diisopropyl ether is added to the residue
FILTRATION
Type
FILTRATION
Details
the mixture is filtered again
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate is once more concentrated on a rotary evaporator
CUSTOM
Type
CUSTOM
Details
the residue is dried under reduced pressure

Outcomes

Product
Details
Reaction Time
 16 h
Name
Ethyl (4-cyano-1H-imidazol-1-yl)acetate
Type
Smiles
C(#N)C=1N=CN(C1)CC(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.